Prolintane
Prolintane
Prolintane, also known as promotil or katovit, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Prolintane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, prolintane is primarily located in the membrane (predicted from logP).
Prolintane is a member of amphetamines.
Prolintane is a member of amphetamines.
Brand Name:
Vulcanchem
CAS No.:
493-92-5
VCID:
VC0133381
InChI:
InChI=1S/C15H23N/c1-2-8-15(16-11-6-7-12-16)13-14-9-4-3-5-10-14/h3-5,9-10,15H,2,6-8,11-13H2,1H3
SMILES:
CCCC(CC1=CC=CC=C1)N2CCCC2
Molecular Formula:
C15H23N
Molecular Weight:
217.35 g/mol
Prolintane
CAS No.: 493-92-5
Reference Standards
VCID: VC0133381
Molecular Formula: C15H23N
Molecular Weight: 217.35 g/mol
CAS No. | 493-92-5 |
---|---|
Product Name | Prolintane |
Molecular Formula | C15H23N |
Molecular Weight | 217.35 g/mol |
IUPAC Name | 1-(1-phenylpentan-2-yl)pyrrolidine |
Standard InChI | InChI=1S/C15H23N/c1-2-8-15(16-11-6-7-12-16)13-14-9-4-3-5-10-14/h3-5,9-10,15H,2,6-8,11-13H2,1H3 |
Standard InChIKey | OJCPSBCUMRIPFL-UHFFFAOYSA-N |
SMILES | CCCC(CC1=CC=CC=C1)N2CCCC2 |
Canonical SMILES | CCCC(CC1=CC=CC=C1)N2CCCC2 |
Boiling Point | 153°C |
Physical Description | Solid |
Description | Prolintane, also known as promotil or katovit, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Prolintane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, prolintane is primarily located in the membrane (predicted from logP). Prolintane is a member of amphetamines. |
Related CAS | 1211-28-5 (hydrochloride) |
Synonyms | 1-[1-(Phenylmethyl)butyl]pyrrolidine; 1-(1-Benzylbutyl)pyrrolidine; 1-(α-Propylphenethyl)pyrrolidine;1-Phenyl-2-pyrrolidinylpentane; Phenylpyrrolidinopentane; Prolintan; |
PubChem Compound | 14592 |
Last Modified | Nov 11 2021 |
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